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Compound of Interest

Compound Name: 2-Hydroxycinnamaldehyde

Cat. No.: B114546 Get Quote

CAS Number: 3541-42-2

Chemical Structure:

IUPAC Name: (E)-3-(2-hydroxyphenyl)prop-2-enal[1]

Molecular Formula: C₉H₈O₂[2][3]

Molecular Weight: 148.16 g/mol [1][2]

SMILES: C1=CC=C(C(=C1)C=CC=O)O

InChI Key: BSDNZCQPDVTDET-HWKANZROSA-N

Core Chemical and Physical Properties
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Property Value Source

CAS Number 3541-42-2

Molecular Formula C₉H₈O₂

Molecular Weight 148.16

Purity >98.0% (HPLC)

Appearance
Light yellow to Yellow to

Orange powder to crystal

Melting Point 126 °C

Boiling Point 311.3°C at 760 mmHg

Density 1.174 g/cm³

Synonyms

3-(2-Hydroxyphenyl)-2-

propenal, o-

hydroxycinnamaldehyde

Biological Activity and Therapeutic Potential
2-Hydroxycinnamaldehyde (HCA) is a phenylpropanoid naturally found in the bark of

Cinnamomum cassia. It has garnered significant attention in the scientific community for its

potent anti-tumor and anti-inflammatory properties. Research has demonstrated that HCA

exerts its biological effects through the modulation of key cellular signaling pathways, making it

a promising candidate for drug development, particularly in oncology.

Inhibition of STAT3 Signaling Pathway
A primary mechanism of action for 2-Hydroxycinnamaldehyde is the direct inhibition of the

Signal Transducer and Activator of Transcription 3 (STAT3) signaling pathway, which is often

constitutively active in many human cancers. HCA has been shown to directly bind to STAT3,

which inhibits its phosphorylation at the tyrosine 705 residue. This prevention of

phosphorylation subsequently blocks STAT3 dimerization and its translocation to the nucleus,

leading to the downregulation of STAT3 target genes that are crucial for cell cycle progression
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and the prevention of apoptosis. The inhibitory effect of HCA on STAT3 is also associated with

an increase in reactive oxygen species (ROS).
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Click to download full resolution via product page

Inhibition of the STAT3 signaling pathway by 2-Hydroxycinnamaldehyde.

Suppression of Wnt/β-catenin Signaling
2-Hydroxycinnamaldehyde has also been identified as an inhibitor of the Wnt/β-catenin

signaling pathway, another critical pathway often dysregulated in cancers, particularly

colorectal cancer. HCA has been shown to suppress the transcriptional activity of β-catenin/T-

cell factor (TCF) complexes. This leads to the downregulation of Wnt target genes such as c-

myc and cyclin D1, which are involved in cell proliferation.
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Suppression of the Wnt/β-catenin signaling pathway by 2-Hydroxycinnamaldehyde.

Experimental Protocols
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Synthesis of 2-Hydroxycinnamaldehyde
A three-step semi-synthetic approach from cinnamaldehyde isolated from cinnamon bark oil

has been described.

Cinnamaldehyde Nitration
(Nitric acid, Acetic acid anhydride, 0-5 °C) 2-Nitrocinnamaldehyde Reduction

(NH4Cl-Fe, Methanol-water) 2-Aminocinnamaldehyde Diazotization-Hydrolysis
(NaNO2-HCl, 5 °C) 2-Hydroxycinnamaldehyde

Click to download full resolution via product page

Synthetic workflow for 2-Hydroxycinnamaldehyde from Cinnamaldehyde.

1. Nitration of Cinnamaldehyde:

Cinnamaldehyde is reacted with a mixture of nitric acid and acetic acid anhydride.

The reaction is maintained at a temperature of 0-5 °C.

The product of this step is 2-nitrocinnamaldehyde.

2. Reduction of 2-Nitrocinnamaldehyde:

The 2-nitrocinnamaldehyde is reduced in a mild condition by refluxing with ammonium

chloride (NH₄Cl) and iron (Fe) in a methanol-water solution.

This reaction yields 2-aminocinnamaldehyde.

3. Diazotization and Hydrolysis of 2-Aminocinnamaldehyde:

The final step involves the diazotization of 2-aminocinnamaldehyde using sodium nitrite

(NaNO₂) and hydrochloric acid (HCl) at 5 °C, followed by hydrolysis.

This produces the final product, 2-hydroxycinnamaldehyde.

In Vitro Anti-proliferative and Apoptosis Assays
Cell Culture:
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Human cancer cell lines (e.g., DU145 prostate cancer, HCT116 colon cancer, SCC-15 and

HEp-2 oral cancer cells) are cultured in appropriate media supplemented with fetal bovine

serum and antibiotics at 37°C in a humidified atmosphere with 5% CO₂.

Cell Viability Assay (MTT Assay):

Seed cells in 96-well plates and allow them to adhere overnight.

Treat cells with various concentrations of 2-Hydroxycinnamaldehyde for 24-48 hours.

Add MTT solution to each well and incubate for 4 hours.

Remove the MTT solution and add DMSO to dissolve the formazan crystals.

Measure the absorbance at 570 nm using a microplate reader.

Cell Cycle Analysis:

Treat cells with 2-Hydroxycinnamaldehyde for the desired time.

Harvest the cells, wash with PBS, and fix in 70% ethanol overnight at -20°C.

Wash the cells with PBS and resuspend in a solution containing propidium iodide and RNase

A.

Analyze the DNA content by flow cytometry to determine the cell cycle distribution.

Western Blot Analysis:

Lyse treated and untreated cells in RIPA buffer containing protease and phosphatase

inhibitors.

Determine protein concentration using a BCA assay.

Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

Block the membrane with 5% non-fat milk or BSA in TBST.
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Incubate the membrane with primary antibodies against target proteins (e.g., STAT3, p-

STAT3, β-catenin, c-myc, Cyclin D1, PARP, Caspase-3) overnight at 4°C.

Wash the membrane and incubate with HRP-conjugated secondary antibodies.

Detect the protein bands using an enhanced chemiluminescence (ECL) substrate.

In Vivo Tumor Xenograft Studies
Animal Model:

Athymic nude mice or other suitable rodent models are used.

Human cancer cells (e.g., HCT116, DU145) are subcutaneously injected into the flank of the

mice.

Treatment Protocol:

Once tumors reach a palpable size, randomly assign mice to treatment and control groups.

Administer 2-Hydroxycinnamaldehyde (e.g., 10 or 20 mg/kg body weight) or vehicle control

via intraperitoneal or oral administration, typically three to five times a week for several

weeks.

Monitor tumor size using calipers and body weight regularly.

Endpoint Analysis:

At the end of the study, euthanize the mice and excise the tumors.

Tumor weight and volume are measured.

Tumor tissues can be used for further analysis, such as immunohistochemistry or Western

blotting, to assess the in vivo effects on target signaling pathways.

Quantitative Data Summary
In Vitro Efficacy of 2-Hydroxycinnamaldehyde
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Cell Line Assay Concentration Effect Reference

SCC-15
Cell Cycle

Analysis
30 µM

Increase in G₂/M

phase from

27.97% to

40.88%

SCC-15 Apoptosis 30 µM

Increase in sub-

G₁ phase from

5.41% to 21.97%

HEp-2 Apoptosis Not specified

Increase in sub-

G₁ phase from

3.64% to 22.32%

HCT-116
STAT3 Reporter

Assay
Dose-dependent

Inhibition of

STAT3

transcription

activity

Glioblastoma

Cells
Cell Growth

5 µM (with 250

µM

temozolomide)

Significant

reduction in

cellular growth

In Vivo Efficacy of 2-Hydroxycinnamaldehyde
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Animal
Model

Cell Line Dosage Route Outcome Reference

Athymic nude

mice
HCT116

10 or 20

mg/kg

Intraperitonea

l

Significant

suppression

of tumor

growth

Nude mice DU145 50 mg/kg Oral

48.4%

decrease in

tumor

volume;

49.5%

decrease in

tumor weight

Rat oral

tumor model

RK3E-ras-

Fluc
50 mg/kg

Direct

injection

Significant

inhibition of

tumor mass

growth

Mouse

orthotopic

xenograft

Glioblastoma

50 mg/kg

(with 30

mg/kg

temozolomid

e)

Not specified
Prevention of

tumor growth

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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